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Compound of Interest

Compound Name: ENMD-547 (hydrobromide)

Cat. No.: B1671334

For research use only. Not for use in diagnostic procedures.

Introduction

ENMD-2076 is a potent and orally bioavailable small molecule kinase inhibitor with a multi-
targeted mechanism of action, making it a subject of significant interest in oncology research.
Its primary targets include Aurora A and FIt3, with additional activity against a range of kinases
involved in angiogenesis and cell proliferation such as VEGFR2/KDR, FGFR1/2, and PDGFRa.
[1][2][3][4] These characteristics contribute to its antiangiogenic and antiproliferative properties.
In preclinical studies, ENMD-2076 has demonstrated the ability to inhibit the growth of various
human solid tumor and hematopoietic cancer cell lines, induce apoptosis, and cause G2/M
phase cell cycle arrest.[1][2]

These application notes provide a summary of in vitro assays to characterize the activity of
ENMD-2076. Detailed protocols for key experiments are provided to guide researchers in their
investigation of this compound.

Data Presentation

Table 1: Kinase Inhibition Profile of ENMD-2076
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Kinase Target IC50 (nM)
FIt3 1.86
VEGFR2/KDR 7
Aurora A 14
FIt4/VEGFR3 15.9
Src 56.4
KDR/VEGFR2 58.2
FGFR2 70.8
FGFR1 92.7
PDGFRa 120
Aurora B 350

Data compiled from multiple sources.[1][2][4]

Table 2: In Vitro Cellular Activity of ENMD-2076
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Cell Lines Assay Type IC50 (pM) Observed Effects
Various Solid
Tumor and . . o

L. Proliferation 0.025 - 0.7 Growth Inhibition
Hematopoietic
Cancer Cell Lines
Myeloma Cell Lines
(IM9, ARH-77, U266, . . .

Cytotoxicity 2.99-7.06 Apoptosis Induction
RPMI 8226, MM.1S,
MM.1R, NCI-H929)
Triple-Negative Breast ]
) ) 7 of 10 cell lines had G2/M Arrest,
Cancer (TNBC) Cell Proliferation ]
IC50<1 Apoptosis

Lines

Human Leukemia Cell ] )
) ) Proliferation
Lines (10 lines)

0.025 - 0.53

Growth Inhibition

HUVEC Proliferation

0.15

Growth Inhibition

Data compiled from multiple sources.[1][2][4][5]

Signaling Pathways and Experimental Workflows
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Caption: ENMD-2076 inhibits key signaling pathways involved in cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(hydrobromide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671334#enmd-547-hydrobromide-in-vitro-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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